Cas no 14866-43-4 (Hexadecyltriphenylphosphonium bromide)

Hexadecyltriphenylphosphonium bromide is a quaternary phosphonium salt with a long hydrophobic alkyl chain, making it a versatile phase-transfer catalyst (PTC) and surfactant. Its amphiphilic structure enables efficient transfer of reactants between aqueous and organic phases, enhancing reaction rates in heterogeneous systems. The compound exhibits excellent thermal and chemical stability, suitable for high-temperature or strongly basic conditions. It is commonly employed in organic synthesis, polymerization, and nanoparticle preparation. The bromide counterion further contributes to its reactivity in nucleophilic substitutions. Its dual functionality as both a PTC and a cationic surfactant makes it valuable in materials science and industrial applications requiring interfacial activity.
Hexadecyltriphenylphosphonium bromide structure
14866-43-4 structure
Product Name:Hexadecyltriphenylphosphonium bromide
CAS No:14866-43-4
MF:C34H48BrP
MW:567.622690200806
MDL:MFCD00051858
CID:49947
PubChem ID:3084210
Update Time:2025-10-19

Hexadecyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • Hexadecyltriphenylphosphonium bromide
    • Cetyltriphenylphosphonium bromide
    • hexadecyl triphenyl phosphonium chloride
    • (1-Hexadecyl)triphenylphosphonium bromide
    • hexadecyl(triphenyl)phosphanium,bromide
    • PHOSPHONIUM,HEXADECYLTRIPHENYL-,BROMIDE
    • N-HEXADECYLTRIPHENYLPHOSPHONIUM BROMIDE
    • (1-Hexadecyl)Triphenylphosphonium Chloride
    • CETYL TRIPHENYLPHOSPHONIUM BROMIDE
    • HEXADECYLTRIPHENYLPHOSPHONIUMBROMIDE
    • n-Hexadecyltriphenylphosphonium bromide, 98+%
    • (1-HEXADECYL)TRIPHENYLPHOSPHONIUM BROMIDE, 98+%
    • PHOSPHONIUM, HEXADECYLTRIPHENYL-, BROMIDE
    • hexadecyl(triphenyl)phosphanium;bromide
    • 14866-43-4
    • A808798
    • MFCD00051858
    • SCHEMBL2451078
    • W-108099
    • DTXSID00933445
    • AKOS015901967
    • hexadecyl(triphenyl)phosphanium bromide
    • NS00053647
    • UXMZNEHSMYESLH-UHFFFAOYSA-M
    • FT-0623578
    • CS-0361633
    • EINECS 238-939-5
    • DB-042949
    • hexadecyltriphenylphosphanium bromide
    • G77671
    • MDL: MFCD00051858
    • Inchi: 1S/C34H48P.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-24-31-35(32-25-18-15-19-26-32,33-27-20-16-21-28-33)34-29-22-17-23-30-34;/h15-23,25-30H,2-14,24,31H2,1H3;1H/q+1;/p-1
    • InChI Key: UXMZNEHSMYESLH-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCCCCCC
    • BRN: 3582592

Computed Properties

  • Exact Mass: 566.26800
  • Monoisotopic Mass: 566.268
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 18
  • Complexity: 435
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 99-101°C
  • Water Partition Coefficient: Soluble in ethanol. Slightly soluble in water.
  • PSA: 13.59000
  • LogP: 6.46580
  • Solubility: Not determined

Hexadecyltriphenylphosphonium bromide Security Information

Hexadecyltriphenylphosphonium bromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Hexadecyltriphenylphosphonium bromide Pricemore >>

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abcr
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Hexadecyltriphenylphosphonium bromide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
Order Number:A808798
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):589.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
Order Number:sfd2394
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14866-43-4)(1-十六烷基)三苯基溴化磷鎓
Order Number:LE27032213
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
A808798
Purity:99%
Quantity:100g
Price ($):589.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
sfd2394
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email